Cas no 55886-47-0 (2-Butanone, 4-[(1,1-dimethylethyl)amino]-)

• Product Name: 2-Butanone, 4-[(1,1-dimethylethyl)amino]-
• CAS No: 55886-47-0
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 5262400
• Update Time: 2026-03-09

2-Butanone, 4-[(1,1-dimethylethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-[(1,1-dimethylethyl)amino]-

• Inchi： 1S/C8H17NO/c1-7(10)5-6-9-8(2,3)4/h9H,5-6H2,1-4H3
• InChI Key： JECRLOZPZRRVMI-UHFFFAOYSA-N
• SMILES： CC(=O)CCNC(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Butanone, 4-[(1,1-dimethylethyl)amino]-

Compound CAS No. 55886-47-0: 2-Butanone, 4-[(1,1-dimethylethyl)amino]

2-Butanone, 4-[(1,1-dimethylethyl)amino], also known by its CAS registry number CAS No. 55886-47-0, is a versatile organic compound with significant applications in various fields of chemistry and material science. This compound is a derivative of 2-butanone, a well-known ketone, with an additional substituent at the fourth position of the butanone chain. The substituent, (1,1-dimethylethyl)amino, introduces unique chemical properties that make this compound highly valuable in both academic research and industrial applications.

The molecular structure of CAS No. 55886-47-0 consists of a four-carbon chain with a ketone group at the second position and an amino group substituted with a tert-butyl group at the fourth position. This structure not only enhances the compound's stability but also imparts specific reactivity patterns that are exploited in various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of complex organic molecules, particularly in drug discovery and agrochemical development.

One of the most notable aspects of 2-Butanone, 4-[(1,1-dimethylethyl)amino] is its ability to participate in nucleophilic addition reactions due to the electron-deficient carbonyl group. This property has been extensively utilized in the development of novel pharmaceutical agents and bioactive compounds. For instance, researchers have employed this compound as a key intermediate in the synthesis of β-lactam antibiotics, where its reactivity plays a crucial role in forming the core structure of these antibiotics.

In addition to its role in medicinal chemistry, CAS No. 55886-47-0 has found applications in polymer chemistry and materials science. Its ability to act as a cross-linking agent or as a building block for polymeric materials has been explored in recent studies. For example, scientists have investigated its use in synthesizing thermoresponsive polymers, which exhibit phase transitions upon exposure to temperature changes. These polymers have potential applications in drug delivery systems and smart materials.

The synthesis of 2-Butanone, 4-[(1,1-dimethylethyl)amino] involves several methods, each offering distinct advantages depending on the desired scale and purity of the product. Traditional methods include nucleophilic substitution reactions or alkylation techniques; however, recent advancements have introduced more efficient routes utilizing catalytic systems or microwave-assisted synthesis. These modern techniques not only enhance reaction yields but also reduce production times and costs.

From an environmental standpoint, researchers have shown growing interest in understanding the degradation pathways and ecological impact of CAS No. 55886-47-0. Studies indicate that under certain conditions, this compound can undergo biodegradation through microbial action or photochemical processes. Such insights are crucial for developing sustainable practices and minimizing environmental risks associated with its production and use.

In conclusion, 2-Butanone, 4-[(1,1-dimethylethyl)amino], or CAS No. 55886-47-0, stands out as a pivotal compound in contemporary chemical research due to its unique properties and diverse applications. Its role as an intermediate in drug discovery and material science underscores its importance across multiple disciplines. As research continues to uncover new potential uses for this compound, it is poised to remain a key player in advancing both academic knowledge and industrial innovation.